Tetrahydrofuran

• IUPAC Name: oxolane
• InChI: InChI=1S/C4H8O/c1-2-4-5-3-1/h1-4H2
• InChI Key: WYURNTSHIVDZCO-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC1
• Molecular Formula: C4H8O, Array
• Related CAS: 24979-97-3
• DSSTOX Substance ID: DTXSID1021328
• Molecular Weight: 72.11 g/mol
• Physical Description: Tetrahydrofuran appears as a clear colorless liquid with an ethereal odor. Less dense than water. Flash point 6 °F. Vapors are heavier than air., Liquid, Colorless liquid with an ether-like odor; [NIOSH], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless liquid with an ether-like odor.
• Boiling Point: 151 °F at 760 mmHg (NTP, 1992), 65 °C, 65.00 °C. @ 760.00 mm Hg, 66 °C, 151 °F
• Flash Point: 6 °F (NTP, 1992), -14 °C, 6 °F (closed cup); -4 °F (open cup), -14.5 °C (closed cup), -14.5 °C c.c., 6 °F
• Solubility: greater than or equal to 100 mg/mL at 68 °F (NTP, 1992), Miscible with alcohols, ketones, esters, hydrocarbons, and ethers., Very soluble in acetone, benzene, ether, ethanol, and chloroform, 30% IN WATER AT 25 °C, Miscible in water at 25 °C, 1000.0 mg/mL, Solubility in water: freely soluble, Miscible
• Density: 0.888 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8833 g/cu cm at 25 °C, Saturated liquid density: 55.230 lb/cu ft; saturated vapor pressure: 2.913 lb/sq in; saturated vapor density: 0.03660 lb/cu ft (all at 75 °F), Relative density (water = 1): 0.89, 0.89
• Vapor Density: 2.5 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 2.5 (Air = 1), Relative vapor density (air = 1): 2.5, 2.5
• Vapor Pressure: 114 mmHg at 59 °F ; 145 mmHg at 68 °F (NTP, 1992), 162.0 [mmHg], Vapor pressure = 0.06 atm at 0 °C, 0.11 atm at 10 °C, 0.173 atm at 20 °C, 0.26 atm at 30 °C, 1.62X10+2 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 19.3, 132 mmHg
• Impurities: Peroxide (as hydrogen peroxide): 0.015%, water: 0.02%
• Color/Form: Colorless, mobile liquid, Water-white liquid, Colorless liquid
• CAS RN: 109-99-9, 24979-97-3
• Melting Point: -163.3 °F (NTP, 1992), -108.44 °C, -108.3 °C, -108.5 °C, -163.3 °F, -163 °F

Description

Tetrahydrofuran (THF) is an organic compound with the chemical formula C4H8O. It is a cyclic ether and a colorless liquid that is highly flammable and has a sweet odor. This compound is used as a solvent in many industries, including the pharmaceutical, chemical, and food industries. It is also used as a solvent for many organic reactions and as a reagent in organic synthesis.

Scientific Research Applications

• Environmental Impact and Biodegradation : THF is a significant solvent used in industry and laboratories. Its effects on enzyme activities in activated sludge have been studied, with findings indicating that THF can inhibit dehydrogenase activity while affecting other enzymes like protease, phosphatase, urease, and catalase (Lv, Yao, Lv, & Min, 2008).

• Organic Chemistry and Synthesis : THF is involved in the catalytic oxidative amination of its own C(sp3)-H bond, providing a green route for N-substituted azoles (Zhang, Yi, Wang, & Lei, 2017). It also plays a role in the stereoselective construction of substituted tetrahydrofurans, a structure found in many natural products and biologically active molecules (Wolfe & Hay, 2007).

• Histology : In histology, THF serves as a dehydrating and clearing agent, providing a non-toxic alternative to other reagents (Salthouse, 1958).

• Food Packaging : THF is used in the fabrication of articles for packaging, transporting, or storing food, with specific regulations regarding its residual amount in such materials (Food & Subpart, 2012).

• Biological Activity and Pharmacology : It's found in natural products and synthetic compounds exhibiting biological activity. For example, mucoxin is a natural product with potential as an antitumor agent against breast carcinoma. THF is also used in cosmetic formulations and perfumes (Pérez-Mayoral, Matos, Fonseca, & Čejka, 2010).

• Toxicology and Safety : THF is studied for its toxicological and carcinogenic effects, important for understanding occupational exposure risks (National Toxicology Program, 1998).

• Polarography : THF-water mixtures are effective mediums for polarographic studies of certain organic compounds, useful in quantitative analyses (Silverman, Bradshaw, & Shideler, 1959).

• Neuroscience : THF assists in the delipidation and water solubilization of brain proteolipid proteins, important in neurological research (Tandler & Fiszer de Plazas, 1975).

• Physics : Studying the electron-impact ionization of THF offers insights into the molecular behavior of biologically relevant molecules (Ali, Ren, Dorn, Ning, Colgan, & Madison, 2016).

• Chemical Synthesis : THF is central in the debenzylative cycloetherification, a key strategy for the synthesis of complex tetrahydrofuran structures (Tikad, Delbrouck, & Vincent, 2016).

• Industrial Applications : THF is used in pervaporation processes for dehydration, crucial in the pharmaceutical industry (Chapman, Tan, Livingston, Li, & Oliveira, 2006); (Chapman, Loh, Livingston, Li, & Oliveira, 2008).

• Climate and Energy : THF aids in carbon dioxide or hydrocarbon storage as gas hydrates, demonstrating its role in environmental and energy research (Schwenk, Katzir, & Mizaikoff, 2017).

• Combustion Research : THF's combustion chemistry is investigated, contributing to the understanding of bio-fuels (Tran, Verdicchio, Monge, Martin, Bounaceeur, Sirjean, Glaude, Alzueta, & Battin‐Leclerc, 2015).

• Chemical Reactions : Characterization of THF as a solvent for proton transfer reactions in chemical processes is also studied (Deshmukh, Siddiqui, & Coetzee, 1991).

• Carcinogenic Studies : Investigations on the carcinogenicity of THF vapors in rats and mice inform safety guidelines and exposure risks (Chhabra, Herbert, Roycroft, Chou, Miller, & Renne, 1998).

• Energy Storage : THF's role in enhancing CO2 capture and energy storage processes has been systematically studied, especially in pre-combustion capture of CO2 from fuel gas mixtures (Babu, Ong, & Linga, 2016).

• Wastewater Treatment : The performance of anaerobic membrane bioreactors in treating THF-containing pharmaceutical wastewater highlights THF's role in environmental biotechnology (Hu, Li, Chen, Cui, Gu, Jia, Xiao, Su, Xu, Wang, Wu, & Zhang, 2018).

Mechanism of Action

Target of Action

Tetrahydrofuran (THF) is an organic compound classified as a heterocyclic compound, specifically a cyclic ether . It is primarily used as a precursor to polymers and has been recognized as a water contaminant due to its human carcinogenicity, extensive use, and widespread distribution It has been found to have high potencies against a broad range of human cancer cell lines .

Mode of Action

THF is renowned in organic chemistry for its role as a solvent, especially in substitution reactions, such as the S N 2 mechanism . The S N 2 reaction is a type of substitution reaction where a nucleophile (“nucleus-loving”) atom or molecule displaces a group (the leaving group) in a molecule . Additionally, THF interacts with water via hydrogen bonds .

Biochemical Pathways

It has been found that a multicomponent thf hydroxylase initiates thf degradation in certain bacteria This suggests that THF may interact with specific enzymes and biochemical pathways in microorganisms

Pharmacokinetics

routes, respectively . More research is needed to fully understand the ADME properties of THF and their impact on bioavailability.

Result of Action

It has been found that thf can cause irreversible corrosive damage to the eye upon direct contact . Chronic studies have found benign tumors in the kidneys of male rats and in the livers of female mice

Action Environment

The action of THF can be influenced by environmental factors. For example, THF is fully miscible in water, and it interacts with it via hydrogen bonds This suggests that the presence of water can influence the action, efficacy, and stability of THF

Safety and Hazards

THF is a highly flammable compound and presents a significant fire risk. It may cause respiratory irritation, drowsiness, or dizziness, and is suspected of causing cancer. THF vapors can form explosive mixtures with air, emphasizing the necessity of proper ventilation when working with this solvent.

Future Directions

The global THF market stood at approximately 1015 thousand tonnes in 2022 and is anticipated to grow at a CAGR of 3.12% during the forecast period until 2032. The primary application involves serving as a monomer in the synthesis of polytetramethylene ether glycol (PTMEG), an essential constituent in the fabrication of cast and thermoplastic urethane elastomers, polyurethane stretch fibers (spandex), and high-performance copolyester-polyether elastomers (COPE).

Biochemical Analysis

Biochemical Properties

THF has been found to affect the enzymatic activity and microbial diversity in activated sludge from a sequencing batch reactor . The activity of five enzymes (catalase, dehydrogenase, urease, phosphatase, and protease) was remarkably decreased in the presence of 10 mM THF . Of these five affected enzymes, dehydrogenase activity was close to detection level limits and was nearly completely inhibited .

Cellular Effects

Long-term exposure to THF significantly decreased microbial diversity and altered the distribution of microbes within the community . The fraction of Actinobacteria increased in the community, while the fraction of Proteobacteria significantly decreased after THF exposure .

Molecular Mechanism

It is known that THF impacts the activity of several enzymes and completely inhibits dehydrogenase activity . This suggests that THF may interfere with the normal functioning of these enzymes, potentially by binding to the active site or altering the enzyme’s conformation.

Temporal Effects in Laboratory Settings

In a study investigating the toxic effects of THF on enzymatic activity and microbial diversity in activated sludge, it was found that the activity of five enzymes was remarkably decreased in the presence of 10 mM THF over a period of 85 days .

Metabolic Pathways

Given its effects on enzymatic activity, it is likely that THF interacts with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .

Q & A

A: THF has a molecular formula of C4H8O and a molecular weight of 72.11 g/mol [, , , , , ].

A: Yes, researchers have used techniques like 1H-NMR and 13C-NMR to analyze THF and its derivatives. For example, in the study of tetrahydrofuran lignans, 1H-NMR data provided insights into the structural features of compounds like busaliol [].

A: THF is a versatile aprotic solvent, often used in reactions involving organometallic reagents like Grignard reagents []. Its stability and compatibility with various reagents make it suitable for diverse chemical transformations.

A: While THF is primarily known as a solvent, research has explored its use in producing other chemicals. For example, it is a key component in synthesizing polythis compound (polyTHF) [, ]. Additionally, titanium-based catalysts in THF have been used to facilitate the formation of bis-cyclopentadienyl magnesium [].

A: THF serves as both a reactant and a solvent in the polymerization reaction to produce polythis compound [, ]. Researchers have explored various catalysts, including heteropolyacids, to enhance the efficiency of this polymerization process.

ANone: While the provided research excerpts don't delve into computational studies specific to THF, this area could be of interest for further research. Computational methods could provide insights into THF's solvation properties, interactions with other molecules, and behavior in various chemical reactions.

A: Research on THF derivatives, such as those containing the this compound ring, demonstrates how structural modifications impact biological activity. For example, in developing platelet-activating factor (PAF) antagonists, modifications to a diarylthis compound core, like introducing a beta-keto propylsulfonyl group and a 3-hydroxypropyl ether, led to compounds with potent inhibitory effects on PAF-induced responses in vitro and in vivo [].

ANone: The stability of THF-containing compounds is a crucial consideration in pharmaceutical development. While specific formulation strategies for THF-containing compounds aren't detailed in the provided excerpts, general approaches like using appropriate excipients, controlling pH, and packaging modifications could be employed to enhance their stability.

ANone: THF, like many chemicals, is subject to safety regulations. While the provided research doesn't elaborate on specific regulations, researchers and industries using THF must adhere to relevant safety guidelines to ensure safe handling, storage, and disposal.

A: Inhalation toxicology studies in rats exposed to THF vapors have revealed dose-dependent effects on various biochemical parameters. Notably, extended exposure to THF led to alterations in enzyme activities in the liver, kidneys, and muscles [].

ANone: The provided excerpts primarily focus on the chemical properties and applications of THF, with limited information on its biological activities or potential resistance mechanisms. Further research might explore potential resistance mechanisms, especially for THF derivatives with biological activities.

ANone: The research provided doesn't specify biomarkers associated with THF exposure or its derivatives.

A: Various analytical techniques are employed to characterize THF and its derivatives. These include nuclear magnetic resonance (NMR) spectroscopy for structural analysis, gas chromatography (GC) for separation and quantification, and mass spectrometry (MS) for identifying and analyzing degradation products [, , ].

ANone: While the excerpts don't focus on THF's environmental impact, it's an important consideration. THF can pose environmental risks due to its flammability and potential to form explosive peroxides upon exposure to air.

A: THF is miscible with water and various organic solvents [, , , , , ]. This property makes it a versatile solvent for a wide range of chemical reactions and applications.

ANone: While the specific validation procedures aren't detailed in the provided excerpts, analytical methods employed in scientific research are typically validated to ensure accuracy, precision, and reliability.

ANone: The provided research doesn't delve into the immunogenicity of THF.

ANone: The research provided doesn't contain information about potential interactions between THF and drug transporters. This area could be explored in future studies.

A: Studies on the repeated exposure of rats to THF vapor revealed that it could influence the activity of drug-metabolizing enzymes in the liver and kidneys. Notably, THF exposure led to increased activity of 7-ethoxycoumarin O-deethylase, suggesting potential induction of certain metabolic pathways [].

ANone: The research excerpts don't explicitly address the biocompatibility of THF.

ANone: Yes, depending on the specific application, several alternatives to THF exist, including 2-methylthis compound (2-MeTHF), dioxane, and diethyl ether. The choice of solvent depends on factors like solubility, reactivity, and safety considerations.

ANone: Proper waste management is crucial for THF due to its flammability and the potential for peroxide formation. Waste THF should never be stored for extended periods and should be disposed of through appropriate channels following local regulations.

ANone: Researchers studying THF utilize a range of tools and resources, including:

• Spectroscopic techniques: NMR, IR, and UV-Vis spectroscopy for structural elucidation and analysis [, , ].
• Chromatographic methods: GC and HPLC for separation and quantification [, ].
• Mass spectrometry: For identifying and analyzing THF and its derivatives [].

ANone: THF's versatile nature makes it relevant to various scientific disciplines. Its applications span:

• Organic Chemistry: As a solvent and reagent in numerous organic reactions [, , , , ].
• Polymer Chemistry: In the synthesis of polymers like polythis compound [, ].
• Materials Science: In developing thin film coatings and other materials [].
• Analytical Chemistry: As a solvent and mobile phase in various analytical techniques [, ].